Cas no 92836-81-2 (2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester)

92836-81-2 structure
Product name:2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester
2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester
- ethenyl 5-tert-butylfuran-2-carboxylate
- 92836-81-2
- DTXSID80758254
-
- Inchi: InChI=1S/C11H14O3/c1-5-13-10(12)8-6-7-9(14-8)11(2,3)4/h5-7H,1H2,2-4H3
- InChI Key: YGJHBZLFGDTKBA-UHFFFAOYSA-N
- SMILES: CC(C)(C)C1=CC=C(O1)C(=O)OC=C
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 39.4Ų
2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester Related Literature
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Chen Chen,Qiao Sun,Dong-Xue Ren,Rui Zhang,Feng-Ying Bai,Yong-Heng Xing,Zhan Shi CrystEngComm, 2013,15, 5561-5573
92836-81-2 (2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester) Related Products
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